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Compound of Interest

Compound Name: 3-Amino-5-methoxybenzonitrile

Cat. No.: B1278192 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 3-Amino-5-methoxybenzonitrile, alongside a plausible synthetic route and an

exploration of its relevance in medicinal chemistry and organic synthesis.

Chemical Identity and Properties
3-Amino-5-methoxybenzonitrile is a substituted aromatic nitrile possessing amino and

methoxy functional groups. Its formal IUPAC name is 3-amino-5-methoxybenzonitrile.[1]

While specific synonyms are not widely documented, it belongs to the broader class of

aminobenzonitriles and anisonitriles.

Physicochemical Properties
Quantitative experimental data for 3-Amino-5-methoxybenzonitrile is not extensively

available in peer-reviewed literature. The table below summarizes its known identifiers and

physical state, along with predicted computational data and experimental data for the closely

related compound, 3-methoxybenzonitrile, for comparative purposes.
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Property
3-Amino-5-
methoxybenzonitrile

3-methoxybenzonitrile (for
comparison)

CAS Number 269411-71-4[2] 1527-89-5[3]

Molecular Formula C₈H₈N₂O[2] C₈H₇NO[3]

Molecular Weight 148.17 g/mol [2] 133.15 g/mol [3]

Physical Form Solid Clear, colorless liquid[4]

Melting Point Data not available 23 °C[4]

Boiling Point Data not available
233 °C (at 760 mmHg); 111-

112 °C (at 13 mmHg)

Density Data not available 1.089 g/mL at 25 °C

Solubility Data not available Slightly soluble in water[4]

Storage Conditions
Store at 2-8°C; Protected from

light; Argon charged[2]
N/A

Predicted XlogP 0.9[1] 1.4[3]

Monoisotopic Mass 148.06366 Da[1] 133.052764 g/mol [3]

Spectral Data
While specific spectra for 3-Amino-5-methoxybenzonitrile are not publicly available in

databases, chemical suppliers like ChemicalBook indicate the availability of ¹H NMR, IR, and

mass spectra.[5] For reference, the spectral data for the related compound, 3-

methoxybenzonitrile, is well-documented and can provide expected regions for key functional

group signals.[3][6]

Synthesis and Reactivity
A specific, detailed experimental protocol for the synthesis of 3-Amino-5-methoxybenzonitrile
is not readily found in published literature. However, a plausible synthetic route can be

proposed based on standard organic chemistry transformations and published methods for

analogous compounds.
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Proposed Experimental Protocol: Synthesis via Nitration
and Reduction
A common strategy for introducing an amino group to an aromatic ring is through the nitration

of a precursor followed by the reduction of the nitro group.

Step 1: Nitration of 3-methoxybenzonitrile

A solution of 3-methoxybenzonitrile in a strong acid, such as sulfuric acid, is cooled to 0-5°C. A

nitrating agent, typically a mixture of nitric acid and sulfuric acid, is added dropwise while

maintaining the low temperature to control the reaction and regioselectivity. The reaction

mixture is then stirred for a specified time before being carefully quenched by pouring it onto

ice. The resulting nitro-substituted benzonitrile is then isolated by filtration.

Step 2: Reduction of the Nitro Group

The isolated 3-methoxy-X-nitrobenzonitrile (where X indicates the position of nitration) is then

reduced to the corresponding amine. A common method for this transformation is the use of a

metal catalyst, such as palladium on carbon (Pd/C), in the presence of hydrogen gas.

Alternatively, metal-acid systems like tin(II) chloride in hydrochloric acid can be employed.[7]

Following the reduction, an aqueous workup and extraction, followed by purification via

chromatography or recrystallization, would yield 3-Amino-5-methoxybenzonitrile.

Proposed Synthesis of 3-Amino-5-methoxybenzonitrile

3-Methoxybenzonitrile 3-Methoxy-X-nitrobenzonitrile
  Nitration (HNO₃, H₂SO₄)  

3-Amino-5-methoxybenzonitrile
  Reduction (e.g., H₂, Pd/C or SnCl₂, HCl)  

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 3-Amino-5-methoxybenzonitrile.
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Aminobenzonitrile derivatives are valuable intermediates in the synthesis of a wide range of

biologically active molecules and functional materials.

Role as a Synthetic Building Block
The unique arrangement of the amino, methoxy, and nitrile functional groups on the aromatic

ring of 3-Amino-5-methoxybenzonitrile makes it a versatile precursor for constructing more

complex molecular architectures.

Heterocyclic Chemistry: The amino and nitrile groups can participate in cyclization reactions

to form various nitrogen-containing heterocycles, which are core structures in many

pharmaceuticals.[8]

Pharmaceutical and Agrochemical Synthesis: This compound serves as a key building block

for creating novel therapeutic agents and active ingredients for crop protection.[9][10] For

instance, related aminobenzonitriles are precursors in the synthesis of kinase inhibitors like

Gefitinib and Bosutinib.[11][12]

Dye and Pigment Industry: The aromatic nature and functional groups of aminobenzonitriles

also make them useful intermediates in the production of specialty dyes and pigments.[8]

Potential in Medicinal Chemistry
While there is no specific biological activity reported for 3-Amino-5-methoxybenzonitrile itself,

its structural motifs are present in molecules with known pharmacological properties. The

development of substituted aminobenzonitriles is an active area of research in the pursuit of

new therapeutics, particularly in the area of kinase inhibitors for oncology.
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Synthetic Applications

3-Amino-5-methoxybenzonitrile

Heterocycle Synthesis
(e.g., Quinolines, Pyrimidines) Pharmaceutical Intermediates Agrochemical Intermediates Dyes and Pigments

Kinase Inhibitors Herbicides, Fungicides
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Caption: Potential applications of 3-Amino-5-methoxybenzonitrile as a versatile chemical

intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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